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Compound of Interest

Compound Name:
Tert-butyl 3-iodopiperidine-1-

carboxylate

Cat. No.: B113092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and experimental protocols for tert-butyl 3-iodopiperidine-1-carboxylate, a key building block

in modern medicinal chemistry.

Chemical Properties
Tert-butyl 3-iodopiperidine-1-carboxylate, also known as N-Boc-3-iodopiperidine, is a

heterocyclic compound widely utilized as a versatile intermediate in organic synthesis. The

presence of the bulky tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom

enhances the compound's stability and solubility in organic solvents, making it amenable to a

variety of reaction conditions. The iodine atom at the 3-position of the piperidine ring serves as

a useful handle for introducing further molecular complexity through various coupling and

substitution reactions.
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Identifier Value

IUPAC Name tert-butyl 3-iodopiperidine-1-carboxylate

CAS Number 850761-36-3[1]

Molecular Formula C₁₀H₁₈INO₂[1]

Molecular Weight 311.16 g/mol [1]

Canonical SMILES CC(C)(C)OC(=O)N1CCCC(C1)I

InChI Key Not available

Physicochemical Properties
A summary of the available quantitative data for tert-butyl 3-iodopiperidine-1-carboxylate is

presented below. It is important to note that while data for the related 4-iodo isomer is more

abundant, the following table pertains specifically to the 3-iodo isomer.

Property Value Source

Melting Point 63-67 °C --INVALID-LINK--[2]

Boiling Point Data not available

Density Data not available

Stereochemistry
Tert-butyl 3-iodopiperidine-1-carboxylate possesses a chiral center at the 3-position of the

piperidine ring. Consequently, it can exist as two enantiomers, (R)- and (S)-tert-butyl 3-
iodopiperidine-1-carboxylate. The stereochemistry of this building block is often crucial in the

synthesis of chiral drug molecules, where only one enantiomer exhibits the desired

pharmacological activity.
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Enantiomer CAS Number

(R)-tert-butyl 3-iodopiperidine-1-carboxylate 1354010-37-9[3]

(S)-tert-butyl 3-iodopiperidine-1-carboxylate Not available

Synthesis and Experimental Protocols
The primary synthetic route to tert-butyl 3-iodopiperidine-1-carboxylate involves the

iodination of its corresponding hydroxyl precursor, tert-butyl 3-hydroxypiperidine-1-carboxylate.

While specific, detailed protocols for the 3-iodo isomer are not readily available in peer-

reviewed literature, the synthesis is analogous to the well-documented preparation of the 4-

iodo isomer. The following is a generalized experimental protocol based on this analogy.

General Synthesis of N-Boc-3-iodopiperidine
This procedure outlines the conversion of N-Boc-3-hydroxypiperidine to N-Boc-3-

iodopiperidine.
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Reactants

Reaction Process Workup and Purification

N-Boc-3-hydroxypiperidine

Mixing in DCM

Iodine

Slow addition of Iodine

Triphenylphosphine

Imidazole

Dichloromethane (DCM)

Cooling to 0 °C Stirring at RT Quenching with Water Extraction with Ether Washing organic layer Drying over Na2SO4 Concentration Purification tert-Butyl 3-iodopiperidine-1-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Tert-butyl 3-iodopiperidine-1-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113092#tert-butyl-3-iodopiperidine-1-carboxylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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